Cas no 336190-16-0 (4-Bromo-N-methyl-N-phenylaniline)

• Product Name: 4-Bromo-N-methyl-N-phenylaniline
• CAS No: 336190-16-0
• MF: C₁₃H₁₂BrN
• MW: 262.145082473755
• CID: 1459048
• PubChem ID: 21899253
• Update Time: 2025-04-20

4-Bromo-N-methyl-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-N-methyl-N-phenyl-
• AKOS033662374
• 4-bromo-N-methyl-N-phenylaniline
• E71589
• Z1509728118
• WS-02333
• N-(4-bromophenyl)-N-methyl-phenylamine
• (4-bromo-phenyl)-methyl-phenyl-amine
• EN300-172411
• 336190-16-0
• MKKXGDGGJNGLQP-UHFFFAOYSA-N
• SCHEMBL3181372
• CS-0236715
• 4-Bromo-N-methyl-N-phenylaniline

• Inchi： 1S/C13H12BrN/c1-15(12-5-3-2-4-6-12)13-9-7-11(14)8-10-13/h2-10H,1H3
• InChI Key： MKKXGDGGJNGLQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 261.01536
• Monoisotopic Mass: 261.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• PSA: 3.24